Cas no 63383-54-0 (Methyl 1-(3-Methoxyphenyl)-4-oxocyclohexanecarboxylate)

• Product name: Methyl 1-(3-Methoxyphenyl)-4-oxocyclohexanecarboxylate
• CAS No: 63383-54-0
• MF: C₁₅H₁₈O₄
• MW: 262.30102
• MDL: MFCD22423123
• CID: 1057166
• PubChem ID: 12362250

Methyl 1-(3-Methoxyphenyl)-4-oxocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(3-Methoxyphenyl)-4-oxocyclohexanecarboxylate
• N-(2-chloroethyl)sulfamoyl chloride
• (2-Chloroethyl)sulfamoyl Chloride
• 1-(3-Methoxyphenyl)-4-oxocyclohexancarbonsaeuremethylester
• methyl 1-(3-methoxyphenyl)-4-oxocyclohexane-carboxylate
• 63383-54-0
• Cyclohexanecarboxylic acid, 1-(3-methoxyphenyl)-4-oxo-, methyl ester
• CS-0454419
• SCHEMBL4876849
• Methyl1-(3-Methoxyphenyl)-4-oxocyclohexanecarboxylate
• SY020224
• NLFBDNCPUCGMQB-UHFFFAOYSA-N
• MFCD22423123
• methyl 1-(3-methoxyphenyl)-4-oxocyclohexane-1-carboxylate
• AC6514
• DB-351739
• A917580
• AKOS027256984

• MDL： MFCD22423123
• Inchi： InChI=1S/C15H18O4/c1-18-13-5-3-4-11(10-13)15(14(17)19-2)8-6-12(16)7-9-15/h3-5,10H,6-9H2,1-2H3
• InChI Key： NLFBDNCPUCGMQB-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1)C2(CCC(=O)CC2)C(=O)OC

Computed Properties

• Exact Mass: 176.94200
• Monoisotopic Mass: 262.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 1.7

Experimental Properties

• PSA: 54.55000
• LogP: 1.77010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles